Cas no 220495-52-3 (4-(1H-1,3-Benzodiazol-1-yl)benzoic Acid)

4-(1H-1,3-Benzodiazol-1-yl)benzoic Acid is a versatile heterocyclic compound featuring a benzimidazole core linked to a benzoic acid moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials chemistry. The compound serves as a key intermediate in synthesizing bioactive molecules, particularly in developing kinase inhibitors and fluorescent probes due to its rigid aromatic system and functional carboxyl group. Its high purity and stability ensure reliable performance in coupling reactions and coordination chemistry. The benzimidazole component enhances binding affinity in molecular recognition applications, while the carboxylic acid group allows for further derivatization, broadening its utility in drug discovery and advanced material design.

4-(1H-1,3-Benzodiazol-1-yl)benzoic Acid structure

220495-52-3 structure

Product Name:4-(1H-1,3-Benzodiazol-1-yl)benzoic Acid

CAS No:220495-52-3

MF:C₁₄H₁₀N₂O₂

MW:238.241403102875

CID:1406878

PubChem ID:4962189

Update Time:2025-10-29

4-(1H-1,3-Benzodiazol-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-(1H-benzimidazol-1-yl)-
- 1-Phenylbenzimidazole deriv. 42
- CCG-291145
- SR-01000068157-1
- 220495-52-3
- CHEMBL345546
- SCHEMBL1816262
- 4-(benzimidazol-1-yl)benzoic acid
- EN300-13040
- 4-(1H-1,3-benzodiazol-1-yl)benzoic acid
- Z89271000
- LVTAQCOHWAZNAV-UHFFFAOYSA-N
- BDBM3825
- HMS1749E10
- AKOS000260665
- SR-01000068157
- CS-0345316
- 4-(1h-Benzo[d]imidazol-1-yl)benzoic acid
- 4-(1H-benzimidazol-1-yl)benzoic acid
- DTXSID701288846
- 4-(1H-1,3-Benzodiazol-1-yl)benzoic Acid
- Inchi： 1S/C14H10N2O2/c17-14(18)10-5-7-11(8-6-10)16-9-15-12-3-1-2-4-13(12)16/h1-9H,(H,17,18)
- InChI Key： LVTAQCOHWAZNAV-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)N1C=NC2C=CC=CC1=2)=O

Computed Properties

Exact Mass: 238.0743
Monoisotopic Mass: 238.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 55.12

4-(1H-1,3-Benzodiazol-1-yl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B118113-25mg	4-(1H-1,3-Benzodiazol-1-yl)benzoic Acid	220495-52-3	25mg	$ 50.00	2022-06-07
TRC	B118113-50mg	4-(1H-1,3-Benzodiazol-1-yl)benzoic Acid	220495-52-3	50mg	$ 95.00	2022-06-07
TRC	B118113-250mg	4-(1H-1,3-Benzodiazol-1-yl)benzoic Acid	220495-52-3	250mg	$ 320.00	2022-06-07
Enamine	EN300-13040-0.05g	4-(1H-1,3-benzodiazol-1-yl)benzoic acid	220495-52-3	0.05g	$66.0	2023-02-09
Enamine	EN300-13040-0.1g	4-(1H-1,3-benzodiazol-1-yl)benzoic acid	220495-52-3	0.1g	$98.0	2023-02-09
Enamine	EN300-13040-0.25g	4-(1H-1,3-benzodiazol-1-yl)benzoic acid	220495-52-3	0.25g	$142.0	2023-02-09
Enamine	EN300-13040-0.5g	4-(1H-1,3-benzodiazol-1-yl)benzoic acid	220495-52-3	0.5g	$271.0	2023-02-09
Enamine	EN300-13040-1.0g	4-(1H-1,3-benzodiazol-1-yl)benzoic acid	220495-52-3	1.0g	$371.0	2023-02-09
Enamine	EN300-13040-2.5g	4-(1H-1,3-benzodiazol-1-yl)benzoic acid	220495-52-3	2.5g	$726.0	2023-02-09
Enamine	EN300-13040-5.0g	4-(1H-1,3-benzodiazol-1-yl)benzoic acid	220495-52-3	5.0g	$1074.0	2023-02-09